Cas no 1695990-58-9 (2-(5-methoxypyridin-2-yl)oxyethan-1-amine)

• Product Name: 2-(5-methoxypyridin-2-yl)oxyethan-1-amine
• CAS No: 1695990-58-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5824833
• PubChem ID: 84653039
• Update Time: 2025-06-14

2-(5-methoxypyridin-2-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-2-yl)oxyethan-1-amine
• 2-[(5-methoxypyridin-2-yl)oxy]ethan-1-amine
• EN300-1836603
• SCHEMBL21066837
• 1695990-58-9

• Inchi： 1S/C8H12N2O2/c1-11-7-2-3-8(10-6-7)12-5-4-9/h2-3,6H,4-5,9H2,1H3
• InChI Key： CMMXBLYSQQIRJX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)OC)CCN

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(5-methoxypyridin-2-yl)oxyethan-1-amine

Recent Advances in the Study of 2-(5-Methoxypyridin-2-yl)oxyethan-1-amine (CAS: 1695990-58-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-methoxypyridin-2-yl)oxyethan-1-amine (CAS: 1695990-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-based structure and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates. This research brief aims to summarize the latest findings and highlight the key advancements related to this compound.

One of the primary areas of interest is the role of 2-(5-methoxypyridin-2-yl)oxyethan-1-amine as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have demonstrated its utility in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The compound's ability to act as a versatile scaffold has been exploited in the design of molecules targeting specific protein kinases, with notable success in preclinical models. These findings underscore its potential as a key component in next-generation therapeutics.

In addition to its synthetic applications, recent studies have explored the biological activity of 2-(5-methoxypyridin-2-yl)oxyethan-1-amine itself. Preliminary data suggest that it may exhibit modulatory effects on certain neurotransmitter systems, making it a candidate for further investigation in neurological disorders. For instance, its interaction with serotonin receptors has been hypothesized to contribute to its potential anxiolytic and antidepressant properties. However, further in vivo studies are required to validate these effects and elucidate the underlying mechanisms.

The pharmacokinetic and toxicological profiles of 2-(5-methoxypyridin-2-yl)oxyethan-1-amine have also been subjects of recent research. Early-stage investigations indicate favorable absorption and distribution characteristics, although metabolic stability remains an area for optimization. Toxicological assessments have revealed a relatively safe profile at therapeutic doses, with minimal off-target effects. These findings are encouraging for the compound's progression into more advanced stages of drug development.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to further enhance the understanding and application of 2-(5-methoxypyridin-2-yl)oxyethan-1-amine. Predictive modeling can aid in the design of derivatives with improved efficacy and reduced side effects. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically viable treatments. The continued exploration of this compound holds great promise for addressing unmet medical needs and advancing the field of chemical biology.